Cas no 31139-42-1 ([1,1'-Biphenyl]-4,4'-disulfonicacid, sodium salt (1:2))
31139-42-1 structure
Product Name:[1,1'-Biphenyl]-4,4'-disulfonicacid, sodium salt (1:2)
CAS No:31139-42-1
MF:C12H10NaO6S2
MW:337.323972225189
CID:316538
PubChem ID:3084525
Update Time:2025-04-19
[1,1'-Biphenyl]-4,4'-disulfonicacid, sodium salt (1:2) Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-4,4'-disulfonicacid, sodium salt (1:2)
- 4,4'-BIPHENYLDISULFONICACID, DISODIUM SALT
- sodium,4-(4-sulfophenyl)benzenesulfonic acid
- 4,4'-biphenyldisulfonate sodium
- Biphenyl-4,4'-bis(sulfonic acid sodium) salt
- Disodium (1,1'-biphenyl)-4,4'-disulfate
- disodium 4,4'-biphenyldisulfonate
- sodium 4,4'-biphenyldisulfonate
- sodium biphenyl-4,4-disulfonate
- (1,1'-Biphenyl)-4,4'-disulfonic acid, disodium salt
- NSC140116
- sodium;4-(4-sulfophenyl)benzenesulfonic acid
- NSC 140116
- NSC-140116
- 31139-42-1
- (1,1'-Biphenyl)-4,4'-disulfonic acid, sodium salt (1:2)
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- Inchi: 1S/C12H10O6S2.Na/c13-19(14,15)11-5-1-9(2-6-11)10-3-7-12(8-4-10)20(16,17)18;/h1-8H,(H,13,14,15)(H,16,17,18);/q;+1
- InChI Key: HGAPLVLNYHEDFN-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)C1C=CC(=CC=1)S(=O)(=O)O)(=O)(=O)O.[Na+]
Computed Properties
- Exact Mass: 357.95584
- Monoisotopic Mass: 313.991879
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 461
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 126
Experimental Properties
- Density: 1.569
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 114.4
[1,1'-Biphenyl]-4,4'-disulfonicacid, sodium salt (1:2) Related Literature
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1. Variation in the coordination mode of arenedisulfonates to copper(II): synthesis and structural characterization of six copper(II) arenedisulfonate complexesJiwen Cai,Cai-Hong Chen,Cheng-Zhu Liao,Jun-Hua Yao,Xiao-Peng Hu,Xiao-Ming Chen J. Chem. Soc. Dalton Trans. 2001 1137
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